1-(4'-Carboxybutyl)-3,7-dimethylxanthine
1-(4'-Carboxybutyl)-3,7-dimethylxanthine
Brand Name:
Vulcanchem
CAS No.:
38975-44-9
VCID:
VC21067679
InChI:
InChI=1S/C12H16N4O4/c1-14-7-13-10-9(14)11(19)16(12(20)15(10)2)6-4-3-5-8(17)18/h7H,3-6H2,1-2H3,(H,17,18)
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCC(=O)O
Molecular Formula:
C12H16N4O4
Molecular Weight:
280.28 g/mol
1-(4'-Carboxybutyl)-3,7-dimethylxanthine
CAS No.: 38975-44-9
Cat. No.: VC21067679
Molecular Formula: C12H16N4O4
Molecular Weight: 280.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 38975-44-9 |
|---|---|
| Molecular Formula | C12H16N4O4 |
| Molecular Weight | 280.28 g/mol |
| IUPAC Name | 5-(3,7-dimethyl-2,6-dioxopurin-1-yl)pentanoic acid |
| Standard InChI | InChI=1S/C12H16N4O4/c1-14-7-13-10-9(14)11(19)16(12(20)15(10)2)6-4-3-5-8(17)18/h7H,3-6H2,1-2H3,(H,17,18) |
| Standard InChI Key | JDMFPLGXRUJOTC-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCC(=O)O |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCC(=O)O |
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